Cas no 1704066-84-1 (3-(3-Ethoxypropoxy)phenylboronic acid)

• Product Name: 3-(3-Ethoxypropoxy)phenylboronic acid
• CAS No: 1704066-84-1
• MF: C₁₁H₁₇BO₄
• MW: 224.061283826828
• MDL: MFCD21176322
• CID: 4672581
• PubChem ID: 65175208
• Update Time: 2025-06-10

3-(3-Ethoxypropoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxypropoxy)phenylboronic acid
• (3-(3-ethoxypropoxy)phenyl)boronic acid
• AM87859
• starbld0017453
• Boronic acid, B-[3-(3-ethoxypropoxy)phenyl]-
• AKOS014509060
• 1704066-84-1
• I12329
• [3-(3-ethoxypropoxy)phenyl]boronic acid
• DTXSID101256194
• 3-(3-Ethoxypropoxy)phenylboronic acid

• MDL： MFCD21176322
• Inchi： 1S/C11H17BO4/c1-2-15-7-4-8-16-11-6-3-5-10(9-11)12(13)14/h3,5-6,9,13-14H,2,4,7-8H2,1H3
• InChI Key： MGPRCUWCMVYHSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(B(O)O)C=1)CCCOCC

Computed Properties

• Exact Mass: 224.122
• Monoisotopic Mass: 224.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 369.8±32.0 °C at 760 mmHg
• Flash Point: 177.4±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3-Ethoxypropoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on 3-(3-Ethoxypropoxy)phenylboronic acid

3-(3-Ethoxypropoxy)phenylboronic acid (CAS No. 1704066-84-1): A Comprehensive Overview

3-(3-Ethoxypropoxy)phenylboronic acid (CAS No. 1704066-84-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functionality and ethoxypropoxy substituent, offers a wide range of applications in drug discovery, catalysis, and materials synthesis. This article aims to provide a detailed overview of the properties, synthesis, applications, and recent research advancements of 3-(3-Ethoxypropoxy)phenylboronic acid.

Chemical Structure and Properties:

3-(3-Ethoxypropoxy)phenylboronic acid is a boronic acid derivative with the molecular formula C₁₂H₁₇BO₃. The compound features a phenyl ring substituted with a 3-ethoxypropoxy group, which imparts unique chemical and physical properties. The boronic acid moiety is known for its ability to form stable complexes with various functional groups, making it an attractive candidate for a variety of chemical reactions and applications.

The molecular weight of 3-(3-Ethoxypropoxy)phenylboronic acid is approximately 229.07 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but may require protection from moisture and air to prevent degradation.

Synthesis:

The synthesis of 3-(3-Ethoxypropoxy)phenylboronic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-ethoxypropyl bromide with phenylboronic acid in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product in good yield.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. In this method, a phenylboronic acid derivative is coupled with an appropriately substituted halide or tosylate under palladium catalysis. This approach offers high regioselectivity and functional group tolerance, making it suitable for the synthesis of complex molecules.

Applications in Medicinal Chemistry:

3-(3-Ethoxypropoxy)phenylboronic acid has found significant applications in medicinal chemistry due to its ability to form stable complexes with various biomolecules. One notable application is in the development of boron-based drugs for cancer therapy. Boron neutron capture therapy (BNCT) is an experimental treatment that involves the selective accumulation of boron-containing compounds in tumor cells followed by irradiation with low-energy neutrons. The resulting nuclear reactions generate high-energy alpha particles that can selectively destroy cancer cells while minimizing damage to surrounding healthy tissue.

In addition to BNCT, 3-(3-Ethoxypropoxy)phenylboronic acid has been explored as a scaffold for the design of small molecule inhibitors targeting specific enzymes and receptors. For example, recent studies have shown that derivatives of this compound can effectively inhibit the activity of kinases involved in cancer progression and inflammatory diseases. These findings highlight the potential of 3-(3-Ethoxypropoxy)phenylboronic acid as a lead compound for drug discovery efforts.

Catalytic Applications:

The unique properties of boronic acids make them valuable catalysts in organic synthesis. 3-(3-Eth oxyprop oxy)phen ylbo ron ic ac id strong > has been utilized as a catalyst in various reactions, including Suzuki-Miyaura coupling, Heck coupling, and Sonogashira coupling. These reactions are essential in the synthesis of complex organic molecules and pharmaceuticals.

In particular, the presence of the eth oxypro poxy substituent enhances the solubility and stability of the catalyst, making it suitable for use in both homogeneous and heterogeneous catalytic systems. Recent research has demonstrated that 3-(3-Eth oxypro poxy)phen ylbo ron ic ac id strong > can be immobilized on solid supports such as silica gel or metal-organic frameworks (MOFs), enabling its reuse in multiple catalytic cycles without significant loss of activity.

MATERIALS SCIENCE APPLICATIONS:

3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID HAS ALSO FOUND APPLICATIONS IN MATERIALS SCIENCE DUE TO ITS UNIQUE CHEMICAL PROPERTIES AND FUNCTIONALITY. ONE NOTABLE USE IS IN THE SYNTHESIS OF CONDUCTIVE POLYMERS AND HYBRID MATERIALS FOR ELECTRONIC DEVICES AND ENERGY STORAGE SYSTEMS.

THE BORONIC ACID FUNCTIONALITY CAN BE USED TO INTRODUCE CROSS-LINKING SITES IN POLYMER CHAINS, ENHANCING THE MECHANICAL STRENGTH AND THERMAL STABILITY OF THE RESULTING MATERIALS. RECENT STUDIES HAVE SHOWN THAT DERIVATIVES OF 3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID CAN BE INCORPORATED INTO POLYMER MATRICES TO IMPROVE THEIR ELECTRICAL CONDUCTIVITY AND DIELECTRIC PROPERTIES.

FURTHERMORE, 3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID HAS BEEN EXPLORED AS A BUILDING BLOCK FOR THE SYNTHESIS OF METAL-ORGANIC FRAMEWORKS (MOFS). THESE POROUS MATERIALS HAVE A WIDE RANGE OF APPLICATIONS IN GAS STORAGE, SEPARATION PROCESSES, AND CATALYSIS DUE TO THEIR HIGH SURFACE AREA AND TUNABLE POROSITY.

CURRENT RESEARCH TRENDS:

THERE IS AN INCREASING FOCUS ON THE DEVELOPMENT OF NOVEL APPLICATIONS FOR 3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID DUE TO ITS UNIQUE CHEMICAL PROPERTIES AND VERSATILITY AS A FUNCTIONAL MOIETY. RECENT STUDIES HAVE EXPLORED ITS USE IN THE DESIGN OF SMART MATERIALS THAT CAN RESPOND TO ENVIRONMENTAL STIMULI SUCH AS PH CHANGES OR LIGHT IRRADIATION.

FOR EXAMPLE, 3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID HAS BEEN INCORPORATED INTO POLYMERIC GELS THAT CAN UNDERGO REVERSIBLE SWELLING OR CONTRACTION IN RESPONSE TO CHANGES IN SOLUTION PH OR TEMPERATURE. THESE SMART GELS HAVE POTENTIAL APPLICATIONS IN DRUG DELIVERY SYSTEMS AND BIOMEDICAL DEVICES WHERE CONTROLLED RELEASE OF ACTIVE COMPOUNDS IS DESIRED.

BESIDES, 3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID HAS BEEN USED AS A BUILDING BLOCK FOR THE SYNTHESIS OF SELF-HEALING MATERIALS THAT CAN AUTOMATICALLY REPAIR MICROSCOPIC DAMAGE WITHOUT EXTERNAL INTERVENTION. THIS PROPERTY IS ATTRIBUTED TO THE ABILITY OF BORONIC ACIDS TO FORM DYNAMIC COVALENT BONDS WITH DIOLS OR OTHER POLYOLS.

SUMMARY:

3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID (CAS NO. 1704066-84-1) IS A VERSATILE COMPOUND WITH A WIDE RANGE OF APPLICATIONS IN MEDICINAL CHEMISTRY, CATALYSIS, AND MATERIALS SCIENCE. ITS UNIQUE CHEMICAL STRUCTURE AND FUNCTIONALITY MAKE IT AN ATTRACTIVE CANDIDATE FOR VARIOUS RESEARCH EFFORTS AND INDUSTRIAL PROCESSES.

FUTURE RESEARCH IS LIKELY TO FOCUS ON DEVELOPING NOVEL APPLICATIONS FOR THIS COMPOUND AND OPTIMIZING ITS SYNTHETIC ROUTES FOR LARGE-SCALE PRODUCTION. AS ADVANCEMENTS IN MATERIALS SCIENCE AND MEDICINAL CHEMISTRY CONTINUE TO EMERGE, 3-(3-ETHOXYPROPOXY)PHENYLBORONIC ACID PROMISES TO PLAY AN IMPORTANT ROLE IN SHAPING THE FUTURE OF THESE FIELDS.